5-Tert-butoxycarbonylamino-2-hydroxy-pentanoic acid methyl ester

• IUPAC Name: methyl 2-hydroxy-5-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoate
• InChI: InChI=1S/C11H21NO5/c1-11(2,3)17-10(15)12-7-5-6-8(13)9(14)16-4/h8,13H,5-7H2,1-4H3,(H,12,15)
• InChI Key: SXRIHRGQDXYDBS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCCC(C(=O)OC)O
• Molecular Formula: C11H21NO5
• Molecular Weight: 247.29 g/mol

Description

5-Tert-butoxycarbonylamino-2-hydroxy-pentanoic acid methyl ester is a useful research compound. Its molecular formula is C11H21NO5 and its molecular weight is 247.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl iodide (11.5 mL, 0.189 mol) in DMF (50 mL) was added dropwise during 15 min. to a mixture of 5-tert-butoxycarbonylamino-2-hydroxy-pentanoic acid (22.0 g, 94.4 mmol) and NaHCO3 (11.8 g, 141 mmol) in DMF (150 mL). After stirring over night, water was added and the mixture was extracted with ethyl acetate. The pooled organic phases were washed with water and brine, dried and concentrated under reduced pressure. The crude product was purified using chromathography (heptane/ethyl acetate, 1:1) to give 5-tert-butoxycarbonylamino-2-hydroxy-pentanoic acid methyl ester 9.9 g, 42.5%)